Cas no 1807128-01-3 (3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1807128-01-3
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4804633
• Update Time: 2025-06-15

3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-7(10)3-1-5(16)6(8(11,12)13)14-4(3)2-15/h1-2,7,16H
• InChI Key： FTACMFVNAUELNJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=C(C(F)(F)F)C(=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1807128-01-3)

The compound 3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1807128-01-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring both difluoromethyl and trifluoromethyl groups, makes it a valuable intermediate for synthesizing advanced bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, where fluorinated compounds often exhibit enhanced stability and bioavailability.

In recent years, the demand for fluorinated building blocks like 3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde has surged due to their role in developing next-generation therapeutics. For instance, fluorinated compounds are frequently used in kinase inhibitors and antiviral agents, addressing pressing global health challenges such as cancer and infectious diseases. The compound’s aldehyde functional group also offers versatile reactivity, enabling its use in click chemistry and bioconjugation, which are critical for targeted drug delivery systems.

From an agrochemical perspective, this compound is explored for its potential in creating novel pesticides and herbicides. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of agrochemicals, making them more effective at lower doses. This aligns with the growing industry focus on sustainable farming and reduced environmental impact. As regulatory pressures increase, compounds like 3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde are pivotal in designing greener alternatives to traditional agrochemicals.

The synthesis and characterization of CAS No. 1807128-01-3 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are essential for preclinical studies and industrial-scale production. Additionally, the compound’s solubility and stability profiles are meticulously studied to optimize its performance in various applications. Researchers often inquire about its storage conditions and handling protocols, emphasizing the need for proper chemical safety practices.

Beyond its immediate applications, 3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde is also a subject of interest in computational chemistry. Molecular modeling and QSAR studies help predict its interactions with biological targets, accelerating the drug design process. This aligns with the broader trend of integrating AI-driven discovery and high-throughput screening in modern research. As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of innovative solutions for healthcare and agriculture.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1807128-01-3) represents a cutting-edge fluorinated intermediate with multifaceted applications. Its relevance in pharmaceuticals, agrochemicals, and material science underscores its importance in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in advancing sustainable technologies and precision medicine, making it a focal point for scientists and industry professionals alike.